molecular formula C15H13FO3 B8367810 2-[4-(4-Fluorophenoxy)phenyl]propionic acid

2-[4-(4-Fluorophenoxy)phenyl]propionic acid

Cat. No.: B8367810
M. Wt: 260.26 g/mol
InChI Key: XYOCCJDQAKGZCD-UHFFFAOYSA-N
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Description

2-[4-(4-Fluorophenoxy)phenyl]propionic acid is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H13FO3

Molecular Weight

260.26 g/mol

IUPAC Name

2-[4-(4-fluorophenoxy)phenyl]propanoic acid

InChI

InChI=1S/C15H13FO3/c1-10(15(17)18)11-2-6-13(7-3-11)19-14-8-4-12(16)5-9-14/h2-10H,1H3,(H,17,18)

InChI Key

XYOCCJDQAKGZCD-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(C=C1)OC2=CC=C(C=C2)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-[4-(4-fluorophenoxy)phenyl]-2-methylmalonate (19.6 g.) was refluxed for 1 hour with a mixture of 2.5N aqueous sodium hydroxide (114 ml.) and ethanol (57 ml.). After cooling and acidification with 5N hydrochloric acid, the resulting oil was extracted into ether. The extract was washed with water, dried and the ether distilled. The residue of crude 2-[4-(4-fluorophenoxy)phenyl]-2-methylmalonic acid was decarboxylated by heating for 20 minutes at 220°C. The product was recrystallised several times from benzene/petroleum ether b.p. 62°-68°C. to give 2-[4-(4-fluorophenoxy)phenyl]propionic acid, m.p. 84°-86°C.
Name
Ethyl 2-[4-(4-fluorophenoxy)phenyl]-2-methylmalonate
Quantity
19.6 g
Type
reactant
Reaction Step One
Quantity
114 mL
Type
reactant
Reaction Step One
Quantity
57 mL
Type
solvent
Reaction Step One

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